5-Chloro-6-(m-tolylthio)pyrazine-2,3-dicarbonitrile

• CAS RN: 69148-96-5
• Molecular Formula: C13H7ClN4S
• Molecular Weight: 286.74 g/mol
• IUPAC Name: 5-chloro-6-(3-methylphenyl)sulfanylpyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C13H7ClN4S/c1-8-3-2-4-9(5-8)19-13-12(14)17-10(6-15)11(7-16)18-13/h2-5H,1H3
• InChI Key: WOKJZSBZWHMBEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)SC2=NC(=C(N=C2Cl)C#N)C#N

Description

5-Chloro-6-(m-tolylthio)pyrazine-2,3-dicarbonitrile is a useful research compound. Its molecular formula is C13H7ClN4S and its molecular weight is 286.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyridine (2.37 g) was mixed rapidly with a solution of 6.00 g of 2,3-dichloro-5,6-dicyanopyrazine in 240 ml of 1,2-dichloroethane. After 15 minutes the well stirred mixture, protected from moisture, was cooled to -30° and 3.72 g of m-thiocresol was added in one portion. The temperature was maintained at -30° for 0.5 hour and then was allowed to return to ambient over the course of 2 hours. The mixture was then washed with water to remove pyridine hydrochloride, dried over MgSO4, and concentrated on a rotary evaporator to a solid residue. The residue was purified by the technique of dry column chromatography using silica gel adsorbent and 1-chlorobutane as solvent and eluent. The yield of pure product was 6.9 g, mp 117°-119°.